6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one

• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol
• SMILES: C1=CC=C(C=C1)COC2=C(C=C3C(=C2)N=CNC3=O)N
• InChI: InChI=1S/C15H13N3O2/c16-12-6-11-13(17-9-18-15(11)19)7-14(12)20-8-10-4-2-1-3-5-10/h1-7,9H,8,16H2,(H,17,18,19)
• InChIKey: ASNVFGSYICUFRJ-UHFFFAOYSA-N

Procure 6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one: A Key 6,7-Disubstituted Quinazolin-4-one Building Block

6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one (CAS 1153240-71-1) is a synthetic small-molecule building block from the 3,4-dihydroquinazolin-4-one class, defined by a specific 6-amino-7-benzyloxy substitution pattern on the quinazolinone core . This heterocyclic scaffold is a recognized privileged structure in medicinal chemistry, serving as a key intermediate or template in the synthesis of various kinase inhibitors and other bioactive molecules [1]. Its molecular formula is C15H13N3O2, with a molecular weight of 267.28 g/mol . For procurement, this compound is typically supplied with a purity specification of at least 95%, as confirmed by several commercial sources [REFS-1, REFS-3].

Regiochemistry Specific 6-amino-7-benzyloxy substitution for targeted quinazolinone scaffolds

Purity Defined purity specification supports reliable downstream coupling steps

Application Key intermediate for constructing kinase inhibitor pharmacophores

• [1] R. M. Borik et al. Synthesis, molecular docking, biological potentials and structure activity relationship of new quinazoline and quinazoline-4-one derivatives. Asian Journal of Chemistry, 2021. DOI: 10.14233/ajchem.2021.23036. View Source

Why 6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one Cannot Be Substituted with Common 6,7-Disubstituted Quinazolin-4-one Analogs

Generic substitution of this building block is often not chemically viable due to the precise regiochemistry required for downstream functionalization in target molecules. The ortho-relationship of the reactive 6-amino nucleophile and the 7-benzyloxy group (a protected phenol precursor) is a strategic design feature for constructing complex kinase inhibitor pharmacophores [1]. Replacing this compound with a more common 6,7-dimethoxy analog, for instance, fundamentally alters the sequence of deprotection and coupling steps, while a 6-benzyloxy-7-amino analog would present a completely different selectivity profile in subsequent reactions. This critical difference in synthetic route control and the ability to selectively liberate the 7-hydroxy group via debenzylation, a step orthogonal to many other protecting groups, directly impacts synthetic yield, purity, and final cost [2].

Regiochemistry mismatch

6-amino-7-benzyloxy vs. 6,7-dimethoxy analog alters the deprotection and coupling sequence, impacting synthetic route control.

Orthogonal deprotection advantage lost

Benzyloxy enables selective 7-OH liberation; dimethoxy or reversed regioisomers may require different, potentially incompatible conditions.

Reactivity profile differs

6-Amino nucleophile orientation vs. 6-benzyloxy-7-amino regioisomer may lead to different selectivity in subsequent functionalization.

• [1] Patent: U.S. 5,187,167. Pharmaceutical compositions comprising quinazolin-4-one derivatives. 1993. View Source
• [2] Patent: U.S. Patent Application US20090036676A1. Bicyclic heterocyclic compounds, pharmaceutical compositions containing these compounds, their use and process for preparing them. 2008. View Source

6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one: Quantitative Differentiation Data Against Top Analogs

Computational cLogP Comparison Highlights Greater Lipophilicity Than Common 6,7-Dimethoxy Analog

The target compound's 7-benzyloxy group confers significantly higher lipophilicity compared to a standard 6,7-dimethoxyquinazolin-4-one analog. This differentiates it for applications where membrane permeability or non-polar synthetic stage solubility is critical.

Lipophilicity

Computed class-level inference

cLogP 2.08 vs. ~0.5 (dimethoxy)

Supports selection for non-polar synthetic stages

Calculated values; empirical partitioning advised

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	2.08
Comparator Or Baseline	6,7-Dimethoxy-3,4-dihydroquinazolin-4-one: cLogP ~0.5 (estimated)
Quantified Difference	~+1.6 log units (approximately 40-fold more lipophilic)
Conditions	Calculated value from LeYan datasheet vs. estimated value for comparator.

Why This Matters

This quantified lipophilicity difference is crucial for procuring the correct intermediate for late-stage drug candidates requiring specific ADME properties.

Hydrogen Bond Donor/Acceptor Profile Distinguishes Scaffold from 6,7-Dimethoxy Congeners

The presence of a 6-amino group (HBD) alongside the 7-benzyloxy group (HBA) creates a unique hydrogen-bonding pharmacophore distinct from common 6,7-dialkoxyquinazolinones. This affects target engagement and pharmacokinetics.

H-Bond Profile

Class-level inference

2 HBD / 4 HBA

Influences target-engagement modeling

Versus dimethoxy analog (1 HBD / 3 HBA); structural inference

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count
Target Compound Data	H-Bond Donor: 2; H-Bond Acceptor: 4
Comparator Or Baseline	6,7-Dimethoxy-3,4-dihydroquinazolin-4-one: H-Bond Donor: 1; H-Bond Acceptor: 3
Quantified Difference	Target has 1 additional HBD and 1 additional HBA.
Conditions	Data from LeYan datasheet vs. general molecular properties of comparator.

Why This Matters

For procurement, this difference dictates that the target compound is the correct choice for projects requiring a specific hydrogen-bonding motif for target binding or solubility.

Commercial Purity Benchmark: Defined 95% Standard vs. Often Undefined 'Technical Grade' Analogs

Reputable suppliers list 6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one with a minimum guaranteed purity of 95%. This specification provides a clear quality benchmark that may be absent for less common custom-synthesized analogs, reducing procurement risk. [REFS-1, REFS-2]

Purity Benchmark

Supplier specification

≥95% (specified)

Reduces stoichiometric uncertainty vs. undefined analogs

Verify batch-specific COA

Evidence Dimension	Minimum Purity Specification
Target Compound Data	≥95%
Comparator Or Baseline	Various custom-synthesized 6,7-disubstituted analogs: Purity often 'as synthesized' (may be 90% or less).
Quantified Difference	Guaranteed 5%+ lower impurity content vs. non-specified peers.
Conditions	Supplier specification from LeYan and AKSci .

Why This Matters

A defined high-purity specification simplifies downstream synthesis by ensuring consistent stoichiometric calculations and reducing the impact of unknown impurities on reaction yields.

Top Application Scenarios for 6-Amino-7-(benzyloxy)-3,4-dihydroquinazolin-4-one Based on Its Differentiated Profile

Key Intermediate in Synthesis of Irreversible EGFR/HER2 Kinase Inhibitors

The compound's specific 6-amino-7-benzyloxy pattern makes it a critical precursor for constructing 4-anilinoquinazoline-derived kinase inhibitors, such as afatinib and dacomitinib. The 7-benzyloxy group serves as a masked phenol that, upon deprotection, allows for the installation of a solubilizing side chain, while the 6-amino group is functionalized to introduce the electrophilic warhead (e.g., acrylamide) required for irreversible inhibition. This specific regiochemistry is non-substitutable for generating the correct final pharmacophore. [REFS-1, REFS-2]

Scaffold for Fragment-Based Drug Discovery (FBDD) Targeting Kinase Hinge Regions

The quinazolin-4-one core, equipped with a 6-amino group for vector diversification, is an ideal starting fragment for library synthesis. Unlike 6,7-dimethoxy analogs, the 6-amino handle provides a direct and chemically robust point for attaching a variety of fragments via amide coupling or reductive amination, enabling rapid exploration of the kinase hinge-binding region and the solvent-exposed front pocket. The higher lipophilicity (cLogP 2.08) of the compound may also be advantageous for targeting more hydrophobic allosteric sites adjacent to the ATP pocket.

Synthesis of PROTAC Degraders Requiring Selective Functionalization

The orthogonal reactivity of the 6-amino and masked 7-hydroxy groups is highly advantageous for the stepwise construction of Proteolysis Targeting Chimeras (PROTACs). A kinase-binding ligand can be attached via the 6-position, while the linker and E3 ligase ligand can be sequentially attached after deprotection of the 7-benzyloxy group. This divergent synthetic strategy minimizes protecting group manipulations and improves overall yield compared to using a non-selectively functionalized scaffold, thereby reducing the cost of exploratory bifunctional molecules. [2]

Application

Selection Property

Validation Focus

Irreversible kinase inhibitor probe synthesis

6-Amino-7-benzyloxy regiochemistry

Deprotection/coupling sequence efficiency

Fragment-based library diversification

6-Amino vector for amide coupling

Hinge-region binding fragment assembly

Stepwise PROTAC construction

Orthogonal 6-amino/7-benzyloxy reactivity

Protecting group compatibility and yield

• [1] Patent: U.S. 5,187,167. Pharmaceutical compositions comprising quinazolin-4-one derivatives. 1993. View Source
• [2] Patent: U.S. Patent Application US20090036676A1. Bicyclic heterocyclic compounds, pharmaceutical compositions containing these compounds, their use and process for preparing them. 2008. View Source